Cas no 1342545-99-6 (1-5-(4-fluorophenyl)furan-2-ylpropan-2-one)

• Product Name: 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one
• CAS No: 1342545-99-6
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 6134859
• PubChem ID: 63100258
• Update Time: 2025-06-15

1-5-(4-fluorophenyl)furan-2-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one
• EN300-1829794
• AKOS012400878
• 1342545-99-6
• 1-[5-(4-fluorophenyl)furan-2-yl]propan-2-one

• Inchi： 1S/C13H11FO2/c1-9(15)8-12-6-7-13(16-12)10-2-4-11(14)5-3-10/h2-7H,8H2,1H3
• InChI Key： UOFZNPHDWBORBI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(CC(C)=O)O1

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one

1-5-(4-Fluorophenyl)furan-2-ylpropan-2-one (CAS No. 1342545-99-6): An Overview of Its Synthesis, Properties, and Applications

1-5-(4-Fluorophenyl)furan-2-ylpropan-2-one (CAS No. 1342545-99-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of furan derivatives and is characterized by its 4-fluorophenyl substituent and propan-2-one functional group. The combination of these structural features imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one typically involves a multi-step process that begins with the formation of a furan ring followed by the introduction of the 4-fluorophenyl group and the propan-2-one moiety. One common approach is to start with 4-fluorobenzaldehyde, which undergoes a Knoevenagel condensation with malononitrile to form an intermediate. This intermediate is then cyclized to form the furan ring, and subsequent steps involve the introduction of the propan-2-one group through a series of reactions such as Grignard addition and ketone formation.

The physical and chemical properties of 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one are well-documented in the literature. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 236.2 g/mol, and it has a density of around 1.3 g/cm³. The presence of the fluorine atom in the 4-fluorophenyl group significantly influences its electronic properties, making it an attractive candidate for various chemical reactions.

In terms of its applications, 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one has shown promise in several areas. In medicinal chemistry, it serves as an important building block for the synthesis of bioactive compounds, particularly those with anti-inflammatory and anti-cancer properties. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them potential candidates for the development of new therapeutic agents.

Moreover, 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one has been explored for its use in materials science, particularly in the development of functional polymers and coatings. The unique electronic properties conferred by the fluorine atom make it suitable for applications where enhanced stability and performance are required. For example, polymers derived from this compound have shown improved thermal stability and mechanical strength, making them ideal for use in high-performance materials.

The environmental impact of 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one is also an important consideration. While there is limited data available on its environmental fate and toxicity, preliminary studies suggest that it has low aquatic toxicity and does not pose significant environmental risks when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-5-(4-fluorophenyl)furan-2-ylpropan-2-one (CAS No. 1342545-99-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.